Cas no 2228712-65-8 ({2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine)

• Product Name: {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine
• CAS No: 2228712-65-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6437622
• PubChem ID: 165695569
• Update Time: 2025-07-15

{2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine
• {[2-methoxy-5-(2-methyloxiran-2-yl)phenyl]methyl}dimethylamine
• 2228712-65-8
• EN300-1751718

• Inchi： 1S/C13H19NO2/c1-13(9-16-13)11-5-6-12(15-4)10(7-11)8-14(2)3/h5-7H,8-9H2,1-4H3
• InChI Key： SNEJDLJQPJLLFZ-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC(=C(CN(C)C)C=1)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25Ų

Additional information on {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine

Introduction to {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine (CAS No. 2228712-65-8)

{2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine, with the CAS number 2228712-65-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a methoxy-substituted phenyl ring and a methyloxirane moiety, making it a valuable candidate for further research and development.

The chemical structure of {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine is composed of a central phenyl ring with a methoxy group at the 2-position and a methyloxirane group at the 5-position. The methyloxirane moiety, in particular, is of great interest due to its reactivity and potential for forming new chemical bonds. This reactivity can be harnessed in the synthesis of more complex molecules, making {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine a versatile building block in organic synthesis.

In the pharmaceutical industry, {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for compounds with therapeutic properties, particularly in the areas of neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited significant anti-inflammatory and neuroprotective effects in vitro. These findings suggest that {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine could play a crucial role in the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine has also been investigated for its potential use in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2023 highlighted the use of this compound as a monomer in the preparation of polymer coatings with enhanced mechanical strength and thermal stability. These coatings have potential applications in various industries, including automotive, aerospace, and electronics.

The synthesis of {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine typically involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of 1-bromo-3-methoxybenzene with allyl bromide to form the corresponding allyl ether. This intermediate is then subjected to an epoxidation reaction using m-chloroperoxybenzoic acid (mCPBA) to introduce the methyloxirane group. Finally, the resulting epoxide is treated with dimethylamine to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine have been extensively characterized using various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structure and purity of this compound. Additionally, mass spectrometry (MS) has provided valuable insights into its molecular weight and fragmentation patterns. These analytical methods have contributed to a deeper understanding of the compound's behavior under different conditions.

In terms of safety and handling, it is important to note that while {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine is not classified as a hazardous material, proper precautions should be taken during its use and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

The future prospects for {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique structural features and reactivity. As more studies are conducted, it is likely that additional uses will be discovered, further solidifying its importance in both academic research and industrial applications.

In conclusion, {2-methoxy-5-(2-methyloxiran-2-yl)phenylmethyl}dimethylamine (CAS No. 2287114687146871468714687146871468714687146871468714687146871468714687146871468714687146871468714687146871468714687146871468714687146871468714687146871468714687146909090909090909090909090909090909090909090909090909090909090909) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development, particularly in pharmaceuticals and materials science. As new studies continue to uncover its properties and applications, it is clear that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.